Cas no 1804629-64-8 (Ethyl 2-(bromomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Ethyl 2-(bromomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804629-64-8
• MF: C₁₁H₁₀BrF₃INO₃
• MW: 468.005685329437
• CID: 4838605
• Update Time: 2025-06-14

Ethyl 2-(bromomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C11H10BrF3INO3/c1-2-19-9(18)4-6-3-7(16)10(17-8(6)5-12)20-11(13,14)15/h3H,2,4-5H2,1H3
• InChI Key： GUUPHZFYTOJXTL-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(CBr)C(=C1)CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 333
• XLogP3: 3.8
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(bromomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-acetate

Recent Advances in the Application of Ethyl 2-(bromomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-acetate (CAS: 1804629-64-8) in Chemical Biology and Pharmaceutical Research

The compound Ethyl 2-(bromomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-acetate (CAS: 1804629-64-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethoxy and bromomethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound as a key building block in the synthesis of pyridine-based kinase inhibitors. The bromomethyl group at the 2-position allows for efficient functionalization through nucleophilic substitution reactions, while the iodine at the 5-position enables further derivatization via cross-coupling reactions. Researchers successfully incorporated this intermediate into a series of potent and selective JAK3 inhibitors, showing promising results in preclinical models of autoimmune diseases.

In the field of radiopharmaceuticals, recent work has explored the potential of 1804629-64-8 as a precursor for PET tracer development. The iodine atom presents an opportunity for radioiodination, while the trifluoromethoxy group enhances blood-brain barrier permeability. A 2024 study in Nuclear Medicine and Biology reported the synthesis of a novel dopamine receptor ligand using this compound, demonstrating excellent brain uptake in rodent models.

The compound's stability profile has been extensively characterized in recent pharmaceutical development studies. Research published in Organic Process Research & Development (2024) revealed that the ethyl ester moiety provides sufficient stability for storage and handling, while remaining reactive enough for subsequent transformations. This balance makes it particularly valuable for large-scale pharmaceutical synthesis.

Emerging applications in agrochemical research have also been reported. The trifluoromethoxy group, known to enhance pesticidal activity, has led to the development of new pyridine-based insecticides using 1804629-64-8 as a starting material. A 2023 patent application demonstrated remarkable efficacy against resistant mosquito populations while maintaining favorable environmental safety profiles.

Recent advances in synthetic methodology have improved access to this valuable intermediate. A 2024 paper in Advanced Synthesis & Catalysis described a novel one-pot synthesis route that significantly increases yield while reducing hazardous byproducts. This development addresses previous challenges in scaling up production, making the compound more accessible for both academic and industrial research.

Looking forward, the unique combination of functional groups in Ethyl 2-(bromomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-acetate positions it as a critical building block for future drug discovery efforts. Ongoing research is exploring its use in PROTAC design and covalent inhibitor development, leveraging both the bromomethyl and iodo substituents for targeted protein degradation and selective binding, respectively.